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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling tungsten (W), including operational and disposal plans, to build deep

trust and provide value beyond the product itself.

Quantitative Exposure Limits for Tungsten

The following table summarizes the occupational exposure limits for tungsten as established by
various regulatory bodies. Adherence to these limits is crucial for personnel safety.
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BENGHE

Value
Regulatory Exposure Value (Soluble
oo (Insoluble Notes
Body Limit Type Compounds)
Compounds)
Applicable to
Permissible PP _
o construction and
OSHA Exposure Limit 5 mg/m3[1][2][3] 1 mg/m3[1][2][3] )
shipyard
(PEL) - 8-hr TWA _ _
industries.[1][2]
Short-Term

Exposure Limit
(STEL) - 15-min

10 mg/m3[1]

3 mg/m?3[1]

Applies to
Recommended
o tungsten and
Exposure Limit ]
NIOSH 5 mg/m3[1][2][3] - insoluble
(REL) - 10-hr
tungsten
TWA
compounds.[1]
Short-Term

Exposure Limit
(STEL) - 15-min

10 mg/m3[1][2][3]

Threshold Limit

For tungsten

metal and
ACGIH Value (TLV) - 8- 5 mg/m3[1] - )
insoluble
hr TWA
compounds.[1]
Short-Term

Exposure Limit
(STEL) - 15-min

10 mg/m3[1]

TWA: Time-Weighted Average

Operational Plan: Handling Tungsten Safely

This protocol outlines the step-by-step procedure for safely handling tungsten, particularly in

powder form, within a laboratory setting.

1. Engineering Controls:
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Ventilation: Always handle tungsten powder in a well-ventilated area.[4][5] A fume hood or a
local exhaust ventilation system is highly recommended to minimize inhalation of airborne
particles.[4]

Enclosure: For operations that may generate significant dust, consider enclosing the
process.[4][5]

. Personal Protective Equipment (PPE):

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the
limits, a NIOSH-approved respirator for dust and mist should be worn.[6] For tungsten dust,
an N100, R100, or P100 filter is recommended.[7]

Eye Protection: Wear safety glasses with side shields or chemical splash goggles to protect
against eye irritation from dust particles.[6][8]

Hand Protection: Wear protective gloves, such as nitrile or neoprene, to prevent skin contact.

[4119]

Body Protection: A lab coat or other protective clothing should be worn to prevent
contamination of personal clothing.[4][6] This clothing should be laundered by individuals
informed of the hazards.[4]

. Handling Procedures:

Training: Before working with tungsten, all personnel must be trained on its proper handling
and storage.[4]

Avoid Dust Generation: Handle tungsten powder carefully to avoid creating dust.[5] Use non-
sparking tools.[5]

Ignition Sources: Keep tungsten powder away from heat, sparks, open flames, and other
ignition sources as it can be a flammable solid.[4][5]

Grounding: Metal containers used for transferring tungsten powder should be grounded and
bonded to prevent static electricity buildup.[4]
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e Hygiene: Wash hands thoroughly after handling tungsten and before eating, drinking, or
smoking.[4][10] Do not consume food or drink in the work area.[4]

4. Emergency Procedures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids apart.[11] Seek medical attention if irritation persists.[10]

o Skin Contact: Immediately wash the affected area with soap and water.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[5]

o Spill: In case of a spill, evacuate the area.[4] Wearing appropriate PPE, collect the spilled
material using a method that avoids dust generation, such as a HEPA-filtered vacuum or wet
cleanup.[5][10] Place the collected material in a sealed, labeled container for disposal.[4]

Disposal Plan for Tungsten Waste

Proper disposal of tungsten waste and contaminated materials is crucial to prevent
environmental contamination and potential exposure.

1. Waste Collection and Storage:

e Segregation: Collect all tungsten waste, including excess powder, contaminated wipes, and
used PPE, in a designated, clearly labeled, and sealed container.

o Container: The container should be robust and prevent leakage or dust release.

» Storage: Store the waste container in a cool, well-ventilated area away from incompatible
materials such as halogens and oxidizing agents.[4]

2. Disposal Method:

e Hazardous Waste: Tungsten waste may need to be disposed of as hazardous waste.[4]
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor for specific guidance and to ensure compliance with all
federal, state, and local regulations.[4]
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e Recycling: Tungsten is a valuable metal, and recycling is a preferred option.[12] Many
suppliers and specialized recycling companies will accept tungsten scrap for reclamation.[12]
This is an environmentally friendly and often cost-effective disposal route.

Workflow for Safe Handling and Disposal of
Tungsten
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Workflow for Safe Handling and Disposal of Tungsten

1. Assess Hazards & Review SDS

Proceed

2. Implement Engineering Controls
(Fume Hood, Ventilation)

Proceed

3. Don Appropriate PPE
(Gloves, Goggles, Respirator)

4. Handle Tungsten
(Avoid Dust, Ignition Sources)

After Handling

5. Decontamination
(Wash Hands, Clean Work Area)

Generate Waste

6. Waste Segregation
(Collect in Labeled Container)
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7. Waste Disposal
(Contact EHS for Pickup/Recycling)
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of tungsten in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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